![molecular formula C9H16O3 B6228344 {2,6-dioxaspiro[4.5]decan-9-yl}methanol, Mixture of diastereomers CAS No. 1523512-55-1](/img/no-structure.png)
{2,6-dioxaspiro[4.5]decan-9-yl}methanol, Mixture of diastereomers
Overview
Description
Molecular Structure Analysis
The molecular structure of “{2,6-dioxaspiro[4.5]decan-9-yl}methanol, Mixture of diastereomers” includes a total of 29 bonds, 13 non-H bonds, 1 rotatable bond, 1 five-membered ring, 1 six-membered ring, 1 hydroxyl group, 1 primary alcohol, 2 ethers (aliphatic), and 1 Oxolane .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {2,6-dioxaspiro[4.5]decan-9-yl}methanol involves the protection of a diol followed by a spirocyclization reaction.", "Starting Materials": [ "1,5-pentanediol", "p-toluenesulfonic acid", "triethylamine", "2-bromo-1-phenylethanone", "sodium hydride", "methanol" ], "Reaction": [ "1. Protection of 1,5-pentanediol with p-toluenesulfonic acid and triethylamine to form the corresponding tosylate.", "2. Reaction of the tosylate with 2-bromo-1-phenylethanone in the presence of sodium hydride to form the spirocyclic intermediate.", "3. Deprotection of the spirocyclic intermediate with methanol to yield {2,6-dioxaspiro[4.5]decan-9-yl}methanol as a mixture of diastereomers." ] } | |
CAS No. |
1523512-55-1 |
Molecular Formula |
C9H16O3 |
Molecular Weight |
172.22 g/mol |
IUPAC Name |
2,6-dioxaspiro[4.5]decan-9-ylmethanol |
InChI |
InChI=1S/C9H16O3/c10-6-8-1-3-12-9(5-8)2-4-11-7-9/h8,10H,1-7H2 |
InChI Key |
OLAUPZPZNUCICL-UHFFFAOYSA-N |
Canonical SMILES |
C1COC2(CCOC2)CC1CO |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
